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Compound of Interest

Compound Name: 3,5-Diethylphenol

Cat. No.: B075064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural information of 3,5-Diethylphenol. The content is tailored for a scientific audience and

presents quantitative data in a structured format, alongside a discussion of its synthesis and

analysis.

Core Chemical and Physical Properties
3,5-Diethylphenol is a disubstituted aromatic organic compound. Its fundamental properties

are summarized in the table below, providing a quick reference for laboratory and research

applications.
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Property Value

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

IUPAC Name 3,5-diethylphenol

CAS Number 1197-34-8

SMILES String CCC1=CC(=CC(=C1)O)CC

Melting Point 76 °C

Boiling Point 248 °C

Density 0.9688 g/cm³ (estimate)

Refractive Index 1.5091 (estimate)

XLogP3 3.2

Topological Polar Surface Area 20.2 Å²

Chemical Structure
The chemical structure of 3,5-Diethylphenol consists of a benzene ring substituted with a

hydroxyl group and two ethyl groups at the meta positions (3 and 5).
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Figure 1. Chemical structure of 3,5-Diethylphenol.

Synthesis and Analysis
Synthetic Pathways
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Detailed, step-by-step experimental protocols for the synthesis of 3,5-Diethylphenol are not

readily available in publicly accessible literature. However, established synthetic strategies for

analogous compounds, such as 3,5-dimethylphenol, provide a conceptual framework for its

preparation.[1] These approaches generally fall into two categories:

Functionalization of a Pre-existing Aromatic Core: A plausible route involves a three-step

sequence starting from 1,3-diethylbenzene.[1] This would likely entail:

Acylation: A Friedel-Crafts acylation of 1,3-diethylbenzene.

Oxidation: A Baeyer-Villiger oxidation of the resulting ketone to form a 3,5-diethylphenol
ester.

Hydrolysis: Subsequent hydrolysis of the ester to yield 3,5-Diethylphenol.[1]

Construction from Acyclic Precursors: Another potential, though less documented, pathway

could be analogous to the industrial production of 3,5-dimethylphenol from isophorone.[1]

This would involve the catalytic conversion of a corresponding "diethyl-isophorone" precursor

in the gas phase at high temperatures.[1]

It is important to note that these are generalized strategies, and the optimization of reaction

conditions, catalysts, and purification methods would be necessary for a successful synthesis.

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC):

A general reverse-phase HPLC method can be employed for the analysis of 3,5-
Diethylphenol.[2] While a specific, validated protocol with detailed parameters is not available,

the methodology would involve the following:

Stationary Phase: A C18 (Newcrom R1) or similar reverse-phase column.[2]

Mobile Phase: A mixture of acetonitrile (ACN), water, and an acid modifier such as

phosphoric acid or, for mass spectrometry compatibility, formic acid.[2]

The following diagram illustrates a general workflow for the HPLC analysis of a chemical

compound like 3,5-Diethylphenol.
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Figure 2. General workflow for HPLC analysis.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

biological activity or the involvement of 3,5-Diethylphenol in any signaling pathways. While

some alkylphenols are known to exhibit biological effects, such as acting as xenoestrogens,

these findings are not directly attributable to 3,5-Diethylphenol without specific experimental

evidence.[1] Further research is required to elucidate any potential biological roles of this

compound.

Conclusion
3,5-Diethylphenol is a well-characterized compound in terms of its fundamental chemical and

physical properties. While general synthetic and analytical strategies can be inferred from

related compounds, detailed experimental protocols are not widely published. Furthermore, its

biological activity and potential interactions with cellular signaling pathways remain an

unexplored area of research, presenting an opportunity for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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